1-(2-fluorophenyl)-4-[1-(2-methoxybenzoyl)-3-piperidinyl]piperazine

• IUPAC Name: [3-[4-(2-fluorophenyl)piperazin-1-yl]piperidin-1-yl]-(2-methoxyphenyl)methanone
• InChI: InChI=1S/C23H28FN3O2/c1-29-22-11-5-2-8-19(22)23(28)27-12-6-7-18(17-27)25-13-15-26(16-14-25)21-10-4-3-9-20(21)24/h2-5,8-11,18H,6-7,12-17H2,1H3
• InChI Key: VLHJNXOGFDRDIJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)N2CCCC(C2)N3CCN(CC3)C4=CC=CC=C4F
• Molecular Formula: C23H28FN3O2
• Molecular Weight: 397.5 g/mol

Description

1-(2-fluorophenyl)-4-[1-(2-methoxybenzoyl)-3-piperidinyl]piperazine, also known as FPPP, is a chemical compound that belongs to the class of piperazine derivatives. It has been widely studied for its potential applications in the field of medicinal chemistry. FPPP has been found to exhibit various biochemical and physiological effects, making it an attractive candidate for further research.

Mechanism of Action

The mechanism of action of 1-(2-fluorophenyl)-4-[1-(2-methoxybenzoyl)-3-piperidinyl]piperazine is not fully understood. However, it is believed to act as a dopamine and serotonin reuptake inhibitor. This leads to an increase in the levels of these neurotransmitters in the brain, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
1-(2-fluorophenyl)-4-[1-(2-methoxybenzoyl)-3-piperidinyl]piperazine has been found to exhibit various biochemical and physiological effects. It has been shown to increase locomotor activity in rats, suggesting a stimulant-like effect. 1-(2-fluorophenyl)-4-[1-(2-methoxybenzoyl)-3-piperidinyl]piperazine has also been found to have anxiolytic and antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(2-fluorophenyl)-4-[1-(2-methoxybenzoyl)-3-piperidinyl]piperazine in lab experiments is its potency and selectivity for certain receptors. This allows for more specific and targeted studies. However, one limitation of using 1-(2-fluorophenyl)-4-[1-(2-methoxybenzoyl)-3-piperidinyl]piperazine is its potential for abuse and addiction, which may limit its use in certain studies.

Future Directions

There are several future directions for research on 1-(2-fluorophenyl)-4-[1-(2-methoxybenzoyl)-3-piperidinyl]piperazine. One area of interest is its potential as a therapeutic agent for the treatment of depression, anxiety, and schizophrenia. Further studies are needed to determine its efficacy and safety in humans. Another area of interest is its potential as a tool for studying the dopamine and serotonin systems in the brain. 1-(2-fluorophenyl)-4-[1-(2-methoxybenzoyl)-3-piperidinyl]piperazine may be useful in understanding the mechanisms underlying various psychiatric disorders. Additionally, further research is needed to better understand the potential for abuse and addiction associated with 1-(2-fluorophenyl)-4-[1-(2-methoxybenzoyl)-3-piperidinyl]piperazine.

Synthesis Methods

The synthesis of 1-(2-fluorophenyl)-4-[1-(2-methoxybenzoyl)-3-piperidinyl]piperazine involves the reaction of 1-(2-fluorophenyl)piperazine with 1-(2-methoxybenzoyl)-3-piperidinyl chloride in the presence of a base such as triethylamine. The reaction proceeds through nucleophilic substitution and results in the formation of 1-(2-fluorophenyl)-4-[1-(2-methoxybenzoyl)-3-piperidinyl]piperazine.

Scientific Research Applications

1-(2-fluorophenyl)-4-[1-(2-methoxybenzoyl)-3-piperidinyl]piperazine has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit activity at various receptor sites, including the dopamine, serotonin, and adrenergic receptors. 1-(2-fluorophenyl)-4-[1-(2-methoxybenzoyl)-3-piperidinyl]piperazine has been shown to have potential as a therapeutic agent for the treatment of various conditions, including depression, anxiety, and schizophrenia.